Cas no 63331-25-9 (5-Bromo-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one)

• Product Name: 5-Bromo-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one
• CAS No: 63331-25-9
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 2790417
• PubChem ID: 15653487
• Update Time: 2025-04-21

5-Bromo-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11167293
• 5-Bromo-1-(prop-2-en-1-yl)pyrimidin-2(1H)-one
• DTXSID00576371
• 63331-25-9
• JFNPNXXDOQUWAC-UHFFFAOYSA-N
• 1-Allyl-5-bromopyrimid-2-one

• Inchi： 1S/C7H7BrN2O/c1-2-3-10-5-6(8)4-9-7(10)11/h2,4-5H,1,3H2
• InChI Key： JFNPNXXDOQUWAC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(N(C=1)CC=C)=O

Computed Properties

• Exact Mass: 213.97418Da
• Monoisotopic Mass: 213.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų